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Compound of Interest

Compound Name: 4-Mercaptobenzoic acid

Cat. No.: B013650 Get Quote

An in-depth examination of the molecular characteristics, synthesis, and applications of 4-
Mercaptobenzoic acid (4-MBA), a pivotal molecule in nanotechnology, surface chemistry, and

drug development.

Core Molecular Information
4-Mercaptobenzoic acid, also known as p-mercaptobenzoic acid, is an organosulfur

compound of significant interest in various scientific fields. Its bifunctional nature, featuring both

a thiol and a carboxylic acid group, allows it to act as a versatile linker molecule.

Property Value Source

Molecular Formula C₇H₆O₂S [1][2][3][4][5]

Molecular Weight 154.19 g/mol [2][3][4]

Alternate Names

p-Mercaptobenzoic acid, 4-

Carboxybenzenethiol, 4-

Sulfanylbenzoic acid

[1][5]

CAS Number 1074-36-8 [2]

Physicochemical Properties
The distinct chemical groups of 4-MBA govern its physical and chemical behavior, making it

suitable for a range of applications.
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Property Value

Melting Point 215-224 °C

Boiling Point 314.3 ± 25.0 °C (Predicted)

Density 1.345 ± 0.06 g/cm³ (Predicted)

Applications in Research and Development
The unique properties of 4-MBA make it a valuable tool in several areas of research,

particularly in the development of novel therapeutic and diagnostic agents.

Nanoparticle Functionalization
The thiol group of 4-MBA exhibits a high affinity for noble metal surfaces, such as gold and

silver. This property is extensively utilized for the functionalization of nanoparticles. The

carboxylic acid group then provides a convenient anchor point for the conjugation of

biomolecules, including proteins, peptides, and small molecule drugs.

Self-Assembled Monolayers (SAMs)
4-MBA is a common building block for the formation of self-assembled monolayers on various

substrates. These highly ordered molecular layers can be used to modify the surface properties

of materials, for instance, to control wettability, adhesion, or biocompatibility. In the context of

drug delivery, SAMs of 4-MBA derivatives can be used to create responsive surfaces that

release a therapeutic agent in response to a specific stimulus.

Experimental Workflow: Functionalization of Gold
Nanoparticles
The following diagram outlines a typical workflow for the functionalization of gold nanoparticles

(AuNPs) with 4-Mercaptobenzoic acid, a foundational step for subsequent bioconjugation in

drug delivery systems.
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Workflow for gold nanoparticle functionalization using 4-MBA.

Logical Relationship: Role in Targeted Drug Delivery
The diagram below illustrates the logical relationship of 4-Mercaptobenzoic acid as a linker in

a targeted drug delivery system.
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Role of 4-MBA as a linker in targeted drug delivery.

Experimental Protocols
A detailed experimental protocol for the functionalization of gold nanoparticles with 4-MBA is

outlined below. This protocol is a representative example and may require optimization based

on specific nanoparticle characteristics and downstream applications.

Objective: To functionalize pre-synthesized gold nanoparticles with 4-Mercaptobenzoic acid.

Materials:

Gold nanoparticle solution (e.g., 10-20 nm diameter)
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4-Mercaptobenzoic acid (4-MBA)

Ethanol

Deionized water

pH meter

Centrifuge

Procedure:

Preparation of 4-MBA Solution:

Prepare a 1 mM solution of 4-MBA in ethanol. Ensure complete dissolution.

Functionalization:

To 10 mL of the gold nanoparticle solution, add the 1 mM 4-MBA solution dropwise while

stirring. The final concentration of 4-MBA should be optimized, but a starting point is a

1000-fold molar excess relative to the gold nanoparticles.

Allow the reaction to proceed for at least 12 hours at room temperature with continuous

stirring to ensure the formation of a stable self-assembled monolayer.

Purification:

Centrifuge the solution to pellet the functionalized nanoparticles. The centrifugation speed

and time will depend on the size of the nanoparticles.

Remove the supernatant, which contains unbound 4-MBA.

Resuspend the nanoparticle pellet in deionized water.

Repeat the centrifugation and resuspension steps at least three times to ensure complete

removal of excess 4-MBA.

Characterization:
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The successful functionalization can be confirmed by techniques such as UV-Vis

spectroscopy (observing a shift in the surface plasmon resonance peak), Fourier-

transform infrared spectroscopy (FTIR) (identifying the characteristic peaks of 4-MBA),

and dynamic light scattering (DLS) (measuring the change in hydrodynamic diameter).

This technical guide provides a foundational understanding of 4-Mercaptobenzoic acid for

researchers and professionals in drug development and related fields. Its versatile chemical

nature and established role in nanotechnology underscore its continued importance in the

advancement of biomedical science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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